Cas no 2137825-82-0 (4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine
• CAS No: 2137825-82-0
• MF: C₉H₁₄BrN₃O
• MW: 260.130960941315
• CID: 6334586
• PubChem ID: 165795132
• Update Time: 2025-06-14

4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine
• 2137825-82-0
• EN300-1111417
• 4-bromo-1-[(3-methoxycyclobutyl)methyl]-1H-pyrazol-3-amine
• EN300-1110694
• 4-bromo-1-{[(1s,3s)-3-methoxycyclobutyl]methyl}-1H-pyrazol-3-amine
• 2136153-01-8

• Inchi： 1S/C9H14BrN3O/c1-14-7-2-6(3-7)4-13-5-8(10)9(11)12-13/h5-7H,2-4H2,1H3,(H2,11,12)
• InChI Key： HZEKHIIFZIOQNB-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CC(C1)OC

Computed Properties

• Exact Mass: 259.03202g/mol
• Monoisotopic Mass: 259.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine (CAS: 2137825-82-0): A Promising Scaffold for Drug Discovery

The compound 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine (CAS: 2137825-82-0) has recently emerged as a key intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This pyrazole derivative has attracted significant attention due to its unique structural features that allow for diverse modifications, making it a versatile scaffold for drug discovery. Recent studies have focused on exploring its potential applications in oncology, inflammation, and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully incorporated this scaffold into novel compounds showing potent inhibition of BTK with IC50 values in the low nanomolar range. The 3-methoxycyclobutyl group was found to significantly improve metabolic stability compared to similar compounds with linear alkoxy substituents, addressing a common limitation in this class of inhibitors.

Further investigations into the structure-activity relationships (SAR) of this scaffold have revealed interesting insights. The bromine atom at the 4-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the 3-amine group provides a key pharmacophore for target engagement. Computational modeling studies have shown that the cyclobutyl ring induces a favorable conformational restriction that enhances binding affinity to various kinase targets.

Recent patent applications (WO2023019267, US20230312345) have disclosed novel derivatives based on this core structure for the treatment of autoimmune diseases. These compounds demonstrate improved selectivity profiles against off-target kinases, reducing potential side effects. Particularly noteworthy is the compound's ability to maintain potency while achieving excellent oral bioavailability, as demonstrated in preclinical pharmacokinetic studies.

The synthesis and scale-up of 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine have also seen significant advancements. A 2024 publication in Organic Process Research & Development described an optimized, chromatography-free synthetic route with an overall yield of 68%, representing a substantial improvement over previous methods. This development is crucial for enabling larger-scale production and further medicinal chemistry exploration.

Emerging research suggests potential applications beyond kinase inhibition. Preliminary studies indicate that derivatives of this scaffold may modulate G-protein coupled receptors (GPCRs) involved in neurological disorders. The compound's balanced lipophilicity (clogP ~2.1) and molecular weight (~260 Da) make it particularly suitable for CNS drug development, addressing the challenge of blood-brain barrier penetration.

Future research directions for this scaffold include exploration of its utility in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The presence of the bromine atom offers opportunities for late-stage diversification through click chemistry approaches, while the amine functionality can be leveraged for conjugation with E3 ligase ligands in PROTAC applications.

In conclusion, 4-bromo-1-(3-methoxycyclobutyl)methyl-1H-pyrazol-3-amine represents a promising and versatile scaffold in modern drug discovery. Its unique structural features, demonstrated biological activities, and synthetic accessibility position it as a valuable building block for the development of novel therapeutics across multiple disease areas. Continued research into this compound and its derivatives is expected to yield important contributions to the field of medicinal chemistry in the coming years.